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Introduction

Neutrophil chemotaxis, the directed migration of neutrophils in response to chemical gradients,
is a fundamental process in the innate immune response and inflammation.[1] Formyl Peptide
Receptors (FPRs), a family of G-protein coupled receptors (GPCRS), are key players in
mediating this process.[2] These receptors, including FPR1 and FPR2 (also known as
FPRL1/ALX), are expressed on the surface of neutrophils and recognize formyl peptides
derived from bacteria or mitochondria, triggering a signaling cascade that leads to cell
migration.[3][4][5] This document provides a detailed protocol for an in vitro neutrophil
chemotaxis assay using FPR-A14, a putative agonist of the Formyl Peptide Receptor family, to
evaluate its chemoattractant properties.

The assay described herein is based on the principle of the Boyden chamber or Transwell®
system, a widely used method for studying cell migration.[6] In this system, neutrophils are
placed in an upper chamber and migrate through a porous membrane towards a
chemoattractant, such as FPR-A14, placed in the lower chamber. The number of migrated cells
is then quantified to determine the chemotactic activity of the compound.

Signaling Pathway

Activation of Formyl Peptide Receptors by an agonist like FPR-A14 initiates a signaling
cascade that results in directed cell movement. This process involves the activation of
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heterotrimeric G-proteins, leading to downstream events such as intracellular calcium
mobilization, activation of phosphoinositide 3-kinase (PI3K), and mitogen-activated protein
kinase (MAPK) pathways.[6][7] These signaling events ultimately regulate the cytoskeletal
rearrangements necessary for cell polarization and migration.
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FPR-A14 Signaling Pathway in Neutrophil Chemotaxis
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Neutrophil Chemotaxis Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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